Cas no 1807207-06-2 (4-Chloro-2-fluoro-6-hydroxypyrimidine)

• Product Name: 4-Chloro-2-fluoro-6-hydroxypyrimidine
• CAS No: 1807207-06-2
• MF: C₄H₂ClFN₂O
• MW: 148.522882938385
• CID: 4826664
• Update Time: 2025-07-23

4-Chloro-2-fluoro-6-hydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-6-hydroxypyrimidine

• Inchi： 1S/C4H2ClFN2O/c5-2-1-3(9)8-4(6)7-2/h1H,(H,7,8,9)
• InChI Key： AYWMAJNSUUBMMS-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC(=N1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 211
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5

Additional information on 4-Chloro-2-fluoro-6-hydroxypyrimidine

Comprehensive Overview of 4-Chloro-2-fluoro-6-hydroxypyrimidine (CAS No. 1807207-06-2): Properties, Applications, and Industry Insights

4-Chloro-2-fluoro-6-hydroxypyrimidine (CAS No. 1807207-06-2) is a fluorinated pyrimidine derivative gaining significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural features. As a halogen-substituted heterocyclic compound, it serves as a critical intermediate in synthesizing bioactive molecules, particularly in the development of small-molecule drugs and crop protection agents. The presence of both chloro and fluoro substituents enhances its electrophilic properties, making it a valuable building block for Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitution reactions.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 4-Chloro-2-fluoro-6-hydroxypyrimidine. Researchers frequently search for "fluoropyrimidine applications 2024" or "CAS 1807207-06-2 solubility," reflecting demand for data on its physicochemical properties. This compound exhibits moderate solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) but limited solubility in water, a characteristic leveraged in controlled-release formulations. Its melting point (typically 150–160°C) and stability under inert atmospheres make it suitable for high-temperature reactions.

In pharmaceutical contexts, 4-Chloro-2-fluoro-6-hydroxypyrimidine is pivotal for constructing kinase inhibitors and anticancer scaffolds. The fluoro group’s strong electron-withdrawing effect improves metabolic stability, addressing a key challenge in drug half-life optimization. Agrochemical applications include its use as a precursor for herbicidal pyrimidines, where the chloro moiety facilitates binding to target enzymes. Sustainability-focused queries like "biodegradable pyrimidine derivatives" highlight its potential in eco-friendly pesticide development.

Analytical characterization of CAS No. 1807207-06-2 typically involves HPLC purity analysis (≥98%) and LC-MS for structural confirmation. Spectroscopic data (e.g., ¹H/¹⁹F NMR) show distinct peaks at 8.1 ppm (pyrimidine-H) and -120 ppm (F-substituent). Storage recommendations emphasize protection from moisture and light to prevent hydrolytic degradation, a common concern for hydroxypyrimidines.

Emerging applications in material science, such as organic electronics, exploit the compound’s conjugated system for charge-transfer complexes. Its compatibility with microwave-assisted synthesis aligns with industrial demands for energy-efficient processes. With global patent filings increasing (notably in WO2022155521A1), 4-Chloro-2-fluoro-6-hydroxypyrimidine exemplifies innovation at the intersection of medicinal chemistry and sustainable technology.